Cas no 81678-27-5 (4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-)

• Product Name: 4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-
• CAS No: 81678-27-5
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 1804275
• Update Time: 2024-11-27

4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-

• Inchi： 1S/C10H11N3S/c1-13-8-11-12-10(13)14-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： RJHHDTWFWCTHLK-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(SCC2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 79-82 °C(Solv: toluene (108-88-3))
• Boiling Point: 379.1±35.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)